Cas no 922653-17-6 (2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(propan-2-yl)acetamide)

• Product Name: 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(propan-2-yl)acetamide
• CAS No: 922653-17-6
• MF: C₁₂H₁₉N₃O₂S
• MW: 269.363161325455
• CID: 5496466
• Update Time: 2025-06-14

2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(5-ethyl-1,6-dihydro-4-methyl-6-oxo-2-pyrimidinyl)thio]-N-(1-methylethyl)-
• 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(propan-2-yl)acetamide

• Inchi： 1S/C12H19N3O2S/c1-5-9-8(4)14-12(15-11(9)17)18-6-10(16)13-7(2)3/h7H,5-6H2,1-4H3,(H,13,16)(H,14,15,17)
• InChI Key： FYRNJJWXSZDALA-UHFFFAOYSA-N
• SMILES： C(NC(C)C)(=O)CSC1NC(=O)C(CC)=C(C)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(propan-2-yl)acetamide

Comprehensive Overview of 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(propan-2-yl)acetamide (CAS No. 922653-17-6)

2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(propan-2-yl)acetamide, with the CAS number 922653-17-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique pyrimidine core, which is a common structural motif in many biologically active compounds. The presence of a sulfanyl group and an acetamide moiety further enhances its potential for diverse applications, particularly in drug discovery and crop protection.

In recent years, the demand for pyrimidine derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in compounds like 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(propan-2-yl)acetamide because of their potential to modulate enzyme activity and interact with biological targets. This compound's structure aligns with current trends in small-molecule drug development, where specificity and efficacy are paramount. Its CAS no. 922653-17-6 serves as a critical identifier for scientists and regulatory bodies, ensuring precise communication in research and commercial contexts.

The agrochemical industry has also shown interest in this compound, as pyrimidine-based molecules are known for their herbicidal and fungicidal properties. With growing concerns about sustainable agriculture and pesticide resistance, 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(propan-2-yl)acetamide could offer novel solutions for crop protection. Its molecular design allows for targeted action, minimizing environmental impact—a key consideration for modern farmers and policymakers.

From a synthetic chemistry perspective, the compound's sulfanyl-acetamide linkage presents intriguing opportunities for further derivatization. Chemists are exploring its reactivity to create libraries of analogs, which could lead to breakthroughs in personalized medicine or green chemistry applications. The CAS registry number 922653-17-6 ensures that this compound is uniquely cataloged, facilitating global collaboration and innovation.

In the context of AI-driven drug discovery, 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(propan-2-yl)acetamide exemplifies how computational tools can predict molecular behavior and optimize structures for desired properties. This aligns with the increasing use of machine learning in chemistry, where datasets of compounds like this one train algorithms to accelerate research. The precise identification via CAS no. 922653-17-6 is essential for integrating such compounds into digital research platforms.

As the scientific community continues to explore bioactive small molecules, 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(propan-2-yl)acetamide stands out for its balanced physicochemical properties. Its logP, solubility, and stability profiles make it a promising candidate for further development, whether in pharmaceuticals or agrochemicals. Researchers are particularly keen on understanding its metabolic pathways and toxicity profiles, which are critical for regulatory approval and commercial viability.

In summary, 2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanyl-N-(propan-2-yl)acetamide (CAS no. 922653-17-6) represents a compelling case study in the intersection of chemistry, biology, and technology. Its potential applications in drug discovery, agriculture, and computational chemistry highlight its relevance in addressing contemporary challenges. As research progresses, this compound may well emerge as a cornerstone in next-generation therapeutic and agrochemical solutions.